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Compound of Interest

Compound Name: Ac-DEVD-pNA

Cat. No.: B15582425 Get Quote

Essential Safety and Handling Guide for Ac-DEVD-
pNA
This guide provides comprehensive safety and logistical information for the handling of Ac-
DEVD-pNA (N-Acetyl-Asp-Glu-Val-Asp p-nitroanilide), a colorimetric substrate for caspase-3

and related proteases. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain experimental integrity.

Personal Protective Equipment (PPE)
When handling Ac-DEVD-pNA in both solid and solution forms, the following personal

protective equipment is mandatory to prevent skin and eye contact, and inhalation.[1][2]
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times to

protect from splashes.[1]

Hand Protection Nitrile Gloves

Required for all handling

procedures. Double-gloving is

recommended when working

with concentrated solutions or

the solid compound.[1]

Body Protection Laboratory Coat

A standard lab coat is

mandatory to protect skin and

clothing from contamination.[1]

Respiratory Protection Chemical Fume Hood

All handling of the solid form of

Ac-DEVD-pNA and the

preparation of solutions must

be conducted in a certified

chemical fume hood to prevent

the inhalation of dust particles.

[1]

Hazard Information and Safe Handling
The primary hazard associated with Ac-DEVD-pNA is the release of p-nitroaniline (pNA) upon

enzymatic cleavage.[1] p-Nitroaniline is classified as acutely toxic.[1] Therefore, all materials

and solutions containing Ac-DEVD-pNA should be handled with care, and all waste must be

treated as hazardous.

Key Safety Precautions:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]
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Use with adequate local exhaust ventilation.[2]

Storage and Stability
Proper storage of Ac-DEVD-pNA is crucial for its stability and efficacy.

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years
Store in a cool, dark

place.[3][4]

Stock Solution (in

DMSO)
-20°C Up to 1-2 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Keep

protected from light.[3]

[5]

-80°C Up to 6 months
Sealed storage, away

from moisture.

Operational Plans
Standard Operating Procedure for Ac-DEVD-pNA Usage
The following diagram outlines the standard workflow for preparing and using Ac-DEVD-pNA in

a typical laboratory experiment.
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Standard Operating Procedure for Ac-DEVD-pNA Usage

Preparation

Experiment

Post-Experiment

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Work Inside a Chemical Fume Hood

Prepare 100 mM Stock Solution
(e.g., 5 mg in 80 µL DMSO)

Prepare 0.2 mM Working Solution
(Dilute stock solution with assay buffer)

Add Enzyme/Cell Lysate to Working Solution

Incubate at 37°C

Read Absorbance at 405 nm

Dispose of All Waste as Hazardous

Decontaminate Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly
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Ac-DEVD-pNA Spill Response Workflow

Solid Spill Liquid Spill

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE
(gloves, lab coat, eye protection)

Cover spill with plastic sheet to minimize dust

If solid

Contain the spill with absorbent material

If liquid

Mechanically collect powder into a hazardous waste container

Avoid creating dust

Clean the spill area with soap and water

Soak up with inert absorbent material

Place absorbed material into a hazardous waste container

Dispose of all contaminated materials as hazardous waste

Report the incident to the lab supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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